Cas no 82020-46-0 (2-methoxy-5-nitrobenzene-1-sulfonamide)

• Product Name: 2-methoxy-5-nitrobenzene-1-sulfonamide
• CAS No: 82020-46-0
• MF: C₇H₈N₂O₅S
• MW: 232.213820457458
• MDL: MFCD09737045
• CID: 701642
• PubChem ID: 12406976
• Update Time: 2025-10-29

2-methoxy-5-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 2-methoxy-5-nitro-
• 2-methoxy-5-nitrobenzenesulfonamide
• 2-methoxy-5-nitrobenzene-1-sulfonamide
• AKOS000142577
• EN300-270497
• 82020-46-0
• SB77192
• Z31131398
• DTXSID60496809
• GS0443
• SCHEMBL5188245
• BS-24327
• CS-0205764
• AB00995080-01

• MDL： MFCD09737045
• Inchi： 1S/C7H8N2O5S/c1-14-6-3-2-5(9(10)11)4-7(6)15(8,12)13/h2-4H,1H3,(H2,8,12,13)
• InChI Key： DFYMHFOQTWMAFD-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1OC)[N+](=O)[O-])(N)(=O)=O

Computed Properties

• Exact Mass: 232.01539253g/mol
• Monoisotopic Mass: 232.01539253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 124Ų

Additional information on 2-methoxy-5-nitrobenzene-1-sulfonamide

2-Methoxy-5-Nitrobenzene-1-Sulfonamide (CAS No: 82020-46-0)

2-Methoxy-5-nitrobenzene-1-sulfonamide (CAS No: 82020-46-0) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a sulfonamide group, a nitro group, and a methoxy group on a benzene ring. The presence of these functional groups imparts distinctive chemical properties, making it a valuable intermediate in the synthesis of more complex molecules.

The sulfonamide group in 2-methoxy-5-nitrobenzene-1-sulfonamide is known for its ability to form stable amide bonds, which are crucial in drug design. This feature has led to its use as a building block in the development of bioactive compounds. Recent studies have highlighted its potential in the synthesis of inhibitors for key enzymes involved in diseases such as cancer and neurodegenerative disorders. For instance, researchers have reported that derivatives of this compound exhibit promising anti-proliferative activity against various cancer cell lines.

The nitro group attached to the benzene ring contributes to the compound's electronic properties, enhancing its reactivity in certain chemical reactions. This makes 2-methoxy-5-nitrobenzene-1-sulfonamide an ideal substrate for nitration and sulfonation reactions. Moreover, the methoxy group introduces steric hindrance and electron-donating effects, which can influence the compound's solubility and bioavailability. These properties are particularly advantageous in the design of drugs with improved pharmacokinetic profiles.

In terms of synthesis, 2-methoxy-5-nitrobenzene-1-sulfonamide can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For example, the use of palladium catalysts has been shown to significantly improve the yield and selectivity of the reaction.

The applications of 2-methoxy-5-nitrobenzene-1-sulfonamide extend beyond pharmaceuticals. In agrochemicals, it serves as an intermediate in the synthesis of herbicides and fungicides. Its ability to modulate plant growth hormones has made it a subject of interest in agricultural research. Additionally, this compound has been explored for its potential in materials science, particularly in the development of advanced polymers and coatings with enhanced thermal stability.

Recent studies have also focused on the environmental impact of 2-methoxy-5-nitrobenzene-1-sulfonamide and its derivatives. Researchers have investigated their biodegradation pathways and toxicity profiles to ensure their safe use in industrial and agricultural settings. These studies have provided valuable insights into optimizing production processes to minimize environmental risks.

In conclusion, 2-methoxy-5-nitrobenzene-1-sulfonamide (CAS No: 82020-46-0) is a multifaceted compound with a wide range of applications across various industries. Its unique chemical structure and functional groups make it an invaluable tool in modern chemistry. As research continues to uncover new potential uses for this compound, it is poised to play an even more significant role in advancing scientific innovation.